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Introduction

Cesium lead tribromide (CsPbBrs3) nanocrystals have emerged as a promising class of
materials for solid-state optical cooling applications. This phenomenon, also known as laser
cooling, is achieved through anti-Stokes photoluminescence (ASPL), a process where the
material emits photons with higher energy than the absorbed photons, effectively removing
thermal energy from the system. The unique optoelectronic properties of CsPbBrs
nanocrystals, including their high photoluminescence quantum yield (PLQY) and strong
electron-phonon coupling, make them patrticularly well-suited for this application.[1][2][3][4][5]
These application notes provide a comprehensive overview of the principles, experimental
protocols, and key data associated with the use of CsPbBrs nanocrystals for optical cooling.

Principle of Optical Cooling with CsPbBr3
Nanocrystals

Optical cooling in CsPbBrs nanocrystals relies on the principle of anti-Stokes
photoluminescence (ASPL).[1][2][4] In this process, a laser with an energy slightly lower than
the bandgap of the nanocrystals excites the material. The energy deficit for electronic excitation
is compensated by the absorption of phonons (lattice vibrations) from the nanocrystal,
effectively cooling the material. The excited electron then relaxes and emits a photon with an
energy corresponding to the bandgap, which is higher than the excitation photon energy. For
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net cooling to occur, this up-conversion process must be highly efficient, with a near-unity

external quantum efficiency (EQE), to overcome any residual heating from non-radiative

recombination.[6][7][8]

Quantitative Data Summary

The following tables summarize key quantitative data reported for CsPbBrs nanocrystals in the

context of optical cooling.

Property Value Conditions Reference
Photoluminescence
Quantum Yield >96% -- [9][10]
(PLQY)
Emission Quantum

) 99.9% Room Temperature [11]
Yield
External Quantum After NHaSCN

o ~98.5+ 4% [7]

Efficiency (EQE) treatment
Urbach Energy 16.6 meV -- [12]
Nanocrystal Size 5.0 nm-9.2 nm - [13]
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. Observed Excitation Excitation

Experiment . Reference
Cooling Wavelength Power/Fluence

Optical Cooling

of Nanocrystal AT=25°C 532 nm CW 300 Wicm?2 [61[71I81[14]1[15]

Film

Optical Cooling Final

of Nanocrystal Temperature =-5 532 nm CW [4][6]

Film °C

) - Final

Cooling of Silicon
Temperature = 532 nm CW [4][6]

Substrate
-1.7 °C

Photo-cooling of

CsPbBrs/CssPbB AT =9K 2.33eVCW [16]

re microcrystals

Experimental Protocols
Protocol 1: Synthesis of CsPbBrs Nanocrystals via Hot-
Injection Method

This protocol is adapted from the hot-injection method, a widely used technique for

synthesizing high-quality perovskite nanocrystals.[7][17]

Materials:

Cesium carbonate (Cs2C03)

Oleic acid (OA)

1-octadecene (ODE)

Lead(ll) bromide (PbBr2)

Oleylamine (OAmM)
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e Toluene
e Hexanes
Procedure:
o Cesium Oleate Precursor Preparation:
1. In a three-neck flask, combine Cs2COs, OA, and ODE.
2. Heat the mixture under vacuum at 120 °C for 1 hour to form cesium oleate.
3. Raise the temperature to 190 °C under an inert atmosphere (e.g., nitrogen or argon).
o Lead Bromide Precursor Preparation:
1. In a separate three-neck flask, dissolve PbBrz in a mixture of OAm and ODE.
2. Heat the mixture under vacuum at 120 °C for 1 hour.
3. Increase the temperature to 190 °C under an inert atmosphere.
e Nanocrystal Formation:
1. Swiftly inject the hot cesium oleate solution into the lead bromide precursor solution.
2. Allow the reaction to proceed for a few seconds.
3. Cool the reaction mixture rapidly in an ice bath to quench the reaction.
 Purification:
1. Add toluene to the crude solution and centrifuge to precipitate the nanocrystals.
2. Discard the supernatant and redisperse the nanocrystal pellet in hexanes.
3. Centrifuge again to remove any remaining unreacted precursors.

4. The purified CsPbBrs nanocrystals can be stored in an inert atmosphere.
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Protocol 2: Sample Preparation for Optical Cooling
Experiments

To observe significant cooling, the nanocrystals must be thermally isolated from the
environment.[6][7]

Materials:

o Purified CsPbBrs nanocrystal solution in toluene
o Polystyrene

e Quartz or silicon substrate

Procedure:

Prepare a solution of polystyrene in toluene (e.g., 5% w/v).

e Mix the CsPbBrs nanocrystal solution with the polystyrene solution. The low concentration of
nanocrystals helps to minimize interparticle coupling and reabsorption.[6]

» Drop-cast the mixture onto a clean quartz or silicon substrate.

» Allow the solvent to evaporate completely, forming a thin film of nanocrystals embedded in a
polystyrene matrix.

» Place the prepared sample in a vacuum chamber to further reduce thermal contact with the
surroundings.

Protocol 3: Optical Cooling Measurement

This protocol describes a typical experimental setup for demonstrating and quantifying optical
cooling.[6][16][18]

Equipment:

» Continuous wave (CW) laser with a wavelength slightly below the bandgap of the CsPbBrs
nanocrystals (e.g., 532 nm).
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Optical components for focusing and directing the laser beam onto the sample.

A spectrometer for collecting the photoluminescence spectra.

A vacuum chamber with optical access.

A temperature measurement system (e.g., Raman thermometry of the substrate).
Procedure:

e Mount the sample inside the vacuum chamber.

o Evacuate the chamber to a high vacuum to ensure thermal isolation.

» Align the laser beam to excite a small spot on the nanocrystal film.

o Collect the anti-Stokes photoluminescence (ASPL) spectrum using the spectrometer. The
intensity of the ASPL can be correlated with the temperature of the nanocrystals.

» Simultaneously, monitor the temperature of the substrate using a non-contact method like
Raman thermometry. The Stokes/anti-Stokes intensity ratio of a characteristic Raman peak
of the substrate (e.g., silicon) can be used to determine its temperature.

e Record the ASPL intensity and substrate temperature over time as the laser irradiates the
sample to observe the cooling effect.

Visualizations

Experimental Workflow for Optical Cooling
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Caption: Experimental workflow for optical cooling.
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Caption: Energy transitions in optical cooling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b13813981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

